Cas no 1227564-71-7 (5-Chloro-2-(3-fluorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde
• CAS No: 1227564-71-7
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4908945
• Update Time: 2025-05-23

5-Chloro-2-(3-fluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3-fluorophenyl)nicotinaldehyde
• 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde

• Inchi： 1S/C12H7ClFNO/c13-10-4-9(7-16)12(15-6-10)8-2-1-3-11(14)5-8/h1-7H
• InChI Key： KVFAOZYAUCTTKX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C=O)=C1)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 235.0200197 g/mol
• Monoisotopic Mass: 235.0200197 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30
• Molecular Weight: 235.64

Additional information on 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde

5-Chloro-2-(3-fluorophenyl)nicotinaldehyde: A Comprehensive Overview

The compound 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde, identified by the CAS number 1227564-71-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of nicotinaldehydes, which are derivatives of pyridine carboxaldehydes. Its structure features a pyridine ring substituted with a chlorine atom at position 5 and a 3-fluorophenyl group at position 2, making it a unique and versatile compound.

The synthesis of 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption.

In terms of physical properties, 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various extraction and purification techniques. The compound's UV-Vis spectrum shows strong absorption bands in the range of 280-310 nm, indicating its potential for use in optical sensing applications.

The chemical stability of 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde has been extensively studied under different environmental conditions. It demonstrates good stability under neutral and mildly acidic conditions but undergoes hydrolysis in strongly alkaline environments. Recent studies have also highlighted its resistance to photochemical degradation, which is crucial for its application in outdoor materials and coatings.

The biological activity of 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde has garnered significant attention in the pharmaceutical industry. Preclinical studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, research into its antioxidant activity has revealed its ability to scavenge free radicals, suggesting potential applications in the field of nutraceuticals and cosmeceuticals.

In the realm of materials science, 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde has been explored as a building block for advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable charge transfer complexes with electron-deficient aromatic compounds has been leveraged in the design of new electronic materials with tailored properties.

The environmental impact of 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde has also been a topic of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This makes it an attractive choice for industries seeking eco-friendly chemical solutions.

In conclusion, 5-Chloro-2-(3-fluorophenyl)nicotinaldehyde, with its unique chemical structure and diverse functional properties, continues to be a subject of intense research across multiple disciplines. From pharmaceutical applications to materials science, this compound offers immense potential for innovation and development.